Cas no 858764-95-1 ((2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate)

• Product Name: (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate
• CAS No: 858764-95-1
• MF: C₂₇H₂₄O₉
• MW: 492.474068641663
• CID: 5555535
• Update Time: 2025-10-20

(2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(3,4,5-trimethoxybenzylidene)-2,3-dihydrobenzofuran-6-yl 3,4-dimethoxybenzoate
• Benzoic acid, 3,4-dimethoxy-, 2,3-dihydro-3-oxo-2-[(3,4,5-trimethoxyphenyl)methylene]-6-benzofuranyl ester
• (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

• Inchi： 1S/C27H24O9/c1-30-19-9-6-16(13-21(19)31-2)27(29)35-17-7-8-18-20(14-17)36-22(25(18)28)10-15-11-23(32-3)26(34-5)24(12-15)33-4/h6-14H,1-5H3
• InChI Key： XJPHEGKYIIHTIM-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC(OC)=C(OC)C(OC)=C3)C(=O)C2=CC=1)(=O)C1=CC=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-3-oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

(2Z)-3-Oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate

The compound with CAS No. 858764-95-1, named (2Z)-3-Oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzofuran framework and multiple methoxy substituents. The presence of these groups imparts unique electronic and steric properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The benzofuran core is known for its ability to interact with various biological targets, including enzymes and receptors. Additionally, the methoxy groups present in the molecule contribute to its lipophilicity and solubility properties, which are critical for drug delivery systems. Researchers have explored the potential of this compound in anti-inflammatory and anti-cancer therapies due to its ability to modulate key signaling pathways.

The synthesis of (2Z)-3-Oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate involves a series of intricate organic reactions. These include the formation of the benzofuran ring through cyclization reactions and the introduction of methoxy groups via nucleophilic aromatic substitution. The stereochemistry at the Z-position is crucial for determining the molecule's biological activity. Advanced spectroscopic techniques such as NMR and X-ray crystallography have been employed to confirm the structure and stereochemistry of this compound.

In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) due to its unique electronic properties. Furthermore, the compound's stability under various environmental conditions suggests its suitability for use in high-performance materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed that the methoxy groups play a significant role in stabilizing the molecule's excited states. This understanding has facilitated the design of more efficient synthetic routes and has opened new avenues for exploring similar compounds with enhanced functionality.

In conclusion, (2Z)-3-Oxo-2-(3,4,5-trimethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4-dimethoxybenzoate represents a fascinating example of how complex organic molecules can be tailored for diverse applications. Its unique structure and properties make it a valuable tool in both academic research and industrial development. As research continues to uncover new aspects of this compound's behavior, it is likely to play an increasingly important role in advancing modern chemistry and materials science.